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Compound of Interest

Compound Name: S,S'-Dimethyl dithiocarbonate

cat. No.: B144620

An In-depth Technical Guide to S,S'-Dimethyl dithiocarbonate

Introduction

S,S'-Dimethyl dithiocarbonate, with the CAS Number 868-84-8, is an organosulfur compound
that serves as a versatile reagent and intermediate in organic synthesis.[1][2] Structurally, it is a
thioester, an analog of dimethyl carbonate where two oxygen atoms have been replaced by
sulfur.[2] This colorless to pale yellow liquid is utilized as a carbonylating agent, a dehydrating
agent, and a precursor in the synthesis of various compounds, including pharmaceuticals and
pesticides.[1][2] Its role as a building block for creating complex molecules, particularly in the
development of active pharmaceutical ingredients (APIs), makes it a compound of significant
interest to researchers and professionals in drug development.[3][4]

Nomenclature

The nomenclature for this compound can vary, with several systematic and common names in
use.

o Systematic IUPAC Name: S,S-Dimethyl carbonodithioate[2]
e Other IUPAC Name: bis(methylsulfanyl)methanone[1]

« Common Names: S,S'-Dimethyl dithiocarbonate, Carbonodithioic acid S,S-dimethyl ester,
Dithiocarbonic acid S,S'-dimethyl ester[1][2]

Physicochemical and Computed Properties
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The physical and computed properties of S,S'-Dimethyl dithiocarbonate are summarized

below, providing essential data for laboratory and computational applications.

Table 1: Physical Properties of S,S'-Dimethyl dithiocarbonate

Property Value Reference
Molecular Formula C3HeOS:2 [5]
Molecular Weight 122.21 g/mol [5]
Appearance Colorlfass. to almost colorless 1]
clear liquid

Density 1.1705 g/mL at 25 °C [5][6]
Boiling Point 169 °C [2][5]
Melting Point 133-135 °C [5]

Flash Point 62 °C (144 °F) [2][5]

Refractive Index (n20/D)

1.5485

[2][6]

Solubility

Soluble in organic solvents
(e.g., ethanol, acetone),

insoluble in water

[1]

Table 2: Computed Physicochemical Properties
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Property Value Reference
XLogP3 1.6
Polar Surface Area 67.67 A2

Hydrogen Bond Acceptor
Count

Hydrogen Bond Donor Count 0

Rotatable Bond Count 2 [11[7]
Exact Mass 121.98600716 [7]
Complexity 46.8 [7]

Experimental Protocols

Detailed methodologies for the synthesis of S,S'-Dimethyl dithiocarbonate and its application
in the synthesis of other key compounds are provided below.

Protocol 1: Synthesis of S,S'-Dimethyl dithiocarbonate

This protocol details the synthesis of the title compound from methanol, carbon disulfide, and
dimethyl sulfate.[8]

Materials:

¢ Granulated Potassium Hydroxide (KOH)
e Dry Diethyl Ether (Etz0)

e Benzene

e Methanol (MeOH)

e Carbon Disulfide (CS2)

o Dimethyl Sulfate (Me2S0a4)
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e 0.1 N Hydrochloric Acid (HCI)

o Saturated Sodium Chloride (NaCl) solution

o Half-saturated Sodium Chloride (NaCl) solution
Procedure:

e A suspension of granulated KOH (9.3 g, 0.166 mol) in a 1:1 mixture of dry Et2O and benzene
(70 ml) is prepared.

e Methanol (5.3 g, 6.7 ml, 0.166 mol) is added to the suspension.

e The reaction mixture is cooled to 6 °C.

e A solution of CSz (12.6 g, 10.0 ml, 0.166 mol) in benzene (7.5 ml) is added dropwise.
e The mixture is maintained at 6 °C for 5 hours.

o Dimethyl sulfate (20.9 g, 15.7 ml, 0.166 mol) is added.

e The reaction mixture is stirred at room temperature for 20 hours.

e The organic layer is decanted and washed sequentially with 0.1 N HCI, saturated NaCl, and
half-saturated NacCl.

e The solvent is removed, and the residue is purified by vacuum distillation to yield the title
compound.[8]

Protocol 2: Synthesis of Symmetrical Ureas

This protocol describes a convenient method for synthesizing symmetrical ureas using S,S'-
Dimethyl dithiocarbonate as a phosgene substitute.[9]

Materials:
e S,S'-Dimethyl dithiocarbonate (DMDTC)

e Primary Alkyl Amine (e.g., benzylamine)
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e Methanol or Ethanol

Procedure:

React S,S'-Dimethyl dithiocarbonate with 2 equivalents of a primary alkyl amine.

Use methanol or ethanol as the solvent.

Heat the reaction mixture at 60 °C.

The desired symmetrical urea is obtained as the sole product. The progress can be
monitored by standard techniques like TLC or NMR.[9]

Visualized Workflows and Pathways

The following diagrams, generated using DOT language, illustrate key processes involving
S,S'-Dimethyl dithiocarbonate.
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Synthesis Workflow for S,S'-Dimethyl dithiocarbonate
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Caption: Workflow for the synthesis of S,S'-Dimethyl dithiocarbonate.
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Reaction Pathway for Symmetrical Urea Synthesis
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R-NH-C(O)-NH-R | CH3SH '
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Caption: General reaction scheme for urea synthesis from DMDTC.

Applications in Research and Drug Development

S,S'-Dimethyl dithiocarbonate is a valuable intermediate, primarily in the synthesis of
pharmaceuticals and agrochemicals.

o Pharmaceutical Intermediate: It is a precursor for various pharmaceutical compounds.[4] A
notable related compound, N-Cyanoimido-S,S-dimethyl-dithiocarbonate, is a crucial building
block for nitrogen-containing heterocyclic compounds found in antiviral, antifungal, and anti-
cancer drugs.[3][4]

e Pesticide Synthesis: The compound serves as an intermediate in the production of
dithiocarbamate-based pesticides.[1]

» Reagent in Organic Synthesis: It is employed as a carbonylating agent for the synthesis of
ureas and as a source of the methanethiolate (CH3zS~) group.[2][9] It has also demonstrated
tuberculostatic activity, suggesting potential for further investigation into its biological
activities.
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Applications of S,S'-Dimethyl dithiocarbonate
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Caption: Logical relationships of the compound's roles and applications.

Safety and Handling

S,S'-Dimethyl dithiocarbonate is classified as a combustible liquid and an irritant.[2]

e Hazards: It is harmful if swallowed and causes skin, eye, and respiratory system irritation.[2]
It can be absorbed through the skin. In case of fire, it may release toxic gases such as
carbon monoxide, carbon dioxide, and sulfur dioxide.[2]

o Precautions: Handle with appropriate personal protective equipment (PPE), including gloves
and safety glasses, in a well-ventilated area. Avoid contact with strong oxidizing agents, with
which it may react violently.[2] Always consult the latest Safety Data Sheet (SDS) before
handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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